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Compound of Interest

Compound Name: Benzododecinium Chloride

Cat. No.: B021494 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, mechanism of

action, and experimental considerations for Benzododecinium chloride (CAS 8001-54-5), a

widely utilized quaternary ammonium compound.

Chemical and Physical Properties
Benzododecinium chloride, also commonly known as Benzalkonium chloride (BAC), is a

cationic surfactant with broad-spectrum antimicrobial properties.[1][2] It is not a single chemical

entity but rather a mixture of alkylbenzyldimethylammonium chlorides where the alkyl group

has various even-numbered chain lengths.[1] The dodecyl (C12) derivative is a major

component, and its properties are often cited as representative of the mixture.

Table 1: Physical and Chemical Properties of Benzododecinium Chloride
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Property Value Reference

CAS Number 8001-54-5 [1][3]

Alternate CAS Numbers 139-07-1 (for C12) [4]

Molecular Formula
Variable (mixture); C21H38ClN

(for C12)
[1][5]

Molecular Weight
Variable (mixture); 340.0 g/mol

(for C12)
[5]

Appearance

White or yellow powder;

gelatinous lumps; colorless to

pale yellow solutions

[1]

Solubility
Very soluble in water, ethanol,

and acetone
[1]

Density Approximately 0.98 g/cm³ [1][3]

Boiling Point >100°C / 760 mmHg [3]

Melting Point 40 °C [6]

Flash Point
250 °C (482 °F; 523 K) (if

solvent based)
[1]

UV Absorption Maximum

(λmax)

262 nm (no measurable

absorption above 310 nm)
[7]

Mechanism of Action
The primary mechanism of action for Benzododecinium chloride's antimicrobial activity is the

disruption of microbial cell membranes.[1][2] As a cationic surfactant, the positively charged

quaternary ammonium headgroup interacts with the negatively charged components of the

microbial cell membrane, such as phospholipids and proteins. This is followed by the insertion

of the long hydrophobic alkyl chain into the lipid bilayer. This process disrupts the membrane's

structural integrity and fluidity, leading to increased permeability, leakage of essential

intracellular components (e.g., ions, metabolites, and nucleic acids), and ultimately, cell death.

[1]
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Caption: Mechanism of Benzododecinium Chloride Action on Bacterial Cell Membranes.

Experimental Protocols
Determination of Minimum Inhibitory Concentration
(MIC)
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This protocol outlines the broth microdilution method for determining the MIC of

Benzododecinium chloride against a target microorganism.

Materials:

Benzododecinium chloride stock solution (e.g., 1% w/v in sterile deionized water)

Sterile 96-well microtiter plates

Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for

fungi)

Microorganism suspension standardized to a specific turbidity (e.g., 0.5 McFarland standard)

Sterile multichannel pipettes and tips

Incubator

Procedure:

Add 100 µL of sterile broth to all wells of a 96-well plate.

Add 100 µL of the Benzododecinium chloride stock solution to the first column of wells.

Perform a two-fold serial dilution by transferring 100 µL from the first column to the second,

mixing, and repeating across the plate to the tenth column. Discard 100 µL from the tenth

column. The eleventh column will serve as a growth control (no drug), and the twelfth as a

sterility control (no inoculum).

Inoculate all wells except the sterility control with 5 µL of the standardized microorganism

suspension.

Seal the plate and incubate under appropriate conditions (e.g., 37°C for 24-48 hours for

bacteria).

The MIC is determined as the lowest concentration of Benzododecinium chloride that

completely inhibits visible growth of the microorganism.
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Caption: Workflow for MIC Determination by Broth Microdilution.

Applications in Research and Development
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Benzododecinium chloride is a versatile compound with numerous applications in scientific

research and pharmaceutical development.

Disinfectant and Antiseptic: It is widely used as a disinfectant for surfaces and medical

instruments, and as an antiseptic in skin cleansers and wound care products.[8][9]

Preservative: Its antimicrobial properties make it an effective preservative in a variety of

pharmaceutical formulations, including eye drops, nasal sprays, and cosmetics, preventing

microbial contamination and extending shelf life.[8][10]

Cationic Surfactant: In drug delivery research, its surfactant properties can be explored to

enhance the solubility and permeability of poorly soluble drugs.[1]

Phase Transfer Agent: It can be used in organic synthesis as a phase transfer catalyst.[1]

Safety and Toxicity
While effective as an antimicrobial agent, Benzododecinium chloride is not without safety

concerns that must be considered in its handling and application.

Table 2: GHS Hazard and Precautionary Statements
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Hazard Statements Precautionary Statements

H302: Harmful if swallowed
P260: Do not breathe

dust/fume/gas/mist/vapors/spray

H312: Harmful in contact with skin P264: Wash skin thoroughly after handling

H314: Causes severe skin burns and eye

damage

P270: Do not eat, drink or smoke when using

this product

H410: Very toxic to aquatic life with long lasting

effects
P273: Avoid release to the environment

P280: Wear protective gloves/protective

clothing/eye protection/face protection

P301+P330+P331: IF SWALLOWED: Rinse

mouth. Do NOT induce vomiting.

P303+P361+P353: IF ON SKIN (or hair): Take

off immediately all contaminated clothing. Rinse

skin with water/shower.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

P310: Immediately call a POISON CENTER or

doctor/physician.

Data compiled from multiple sources.[1][4][6][11][12]

Prolonged or high-concentration exposure can cause skin and eye irritation. In pharmaceutical

formulations, particularly ophthalmic solutions, the concentration of Benzododecinium
chloride must be carefully controlled, as higher concentrations can be caustic to the corneal

endothelium.[1]

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://en.wikipedia.org/wiki/Benzalkonium_chloride
https://cleartech.ca/ckfinder/userfiles/siteAssets/clearTech/files/SDS/ClearSurf%20BAC80%20CTI%20SDS%20Nov%2020%2C%2023.pdf
https://www.merckmillipore.com/Web-IN-Site/en_US/-/EUR/ShowDocument-File?ProductSKU=EMD_BIO-198901&DocumentType=MSD&DocumentId=198901_SDS_LT_EN.PDF&DocumentUID=1626162&Language=EN&Country=LT&Origin=null
https://materie-prime.farmalabor.it/sds_completa/16615_en.pdf
https://ammol.org/benzalkoniumchloride-safetydatasheet.html
https://www.benchchem.com/product/b021494?utm_src=pdf-body
https://www.benchchem.com/product/b021494?utm_src=pdf-body
https://en.wikipedia.org/wiki/Benzalkonium_chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Benzododecinium chloride (CAS 8001-54-5) is a powerful and widely used cationic

surfactant and antimicrobial agent. Its efficacy stems from its ability to disrupt microbial cell

membranes. A thorough understanding of its chemical and physical properties, mechanism of

action, and safety profile is essential for its effective and safe use in research, drug

development, and various industrial applications. The experimental protocols provided herein

offer a starting point for researchers working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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